2-(4-fluorophenoxy)-N-(3-fluorophenyl)propanamide
Overview
Description
2-(4-fluorophenoxy)-N-(3-fluorophenyl)propanamide, also known as FPhPA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. FPhPA belongs to the class of amides and is synthesized using a specific method.
Mechanism of Action
The mechanism of action for 2-(4-fluorophenoxy)-N-(3-fluorophenyl)propanamide is not fully understood. However, it has been suggested that this compound may exert its therapeutic effects by inhibiting specific enzymes and proteins that are involved in disease processes. For example, this compound has been shown to inhibit the activity of the enzyme histone deacetylase, which is involved in the regulation of gene expression. This inhibition may lead to the activation of tumor suppressor genes and the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been found to induce apoptosis, or programmed cell death, in cancer cells. This compound has also been shown to inhibit the growth of fungal and viral pathogens. In addition, this compound has been shown to have neuroprotective effects and may prevent the accumulation of toxic proteins in the brain.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-(4-fluorophenoxy)-N-(3-fluorophenyl)propanamide in lab experiments is its versatility. This compound can be easily modified to create analogs with different properties and activities. However, this compound also has some limitations, such as its low solubility in water and its potential toxicity at high concentrations. These limitations must be carefully considered when designing experiments using this compound.
Future Directions
There are several future directions for 2-(4-fluorophenoxy)-N-(3-fluorophenyl)propanamide research. One potential direction is the development of this compound analogs with improved solubility and reduced toxicity. Another direction is the investigation of this compound's potential in the treatment of other diseases, such as autoimmune disorders and infectious diseases. Furthermore, the use of this compound as a diagnostic tool for cancer detection warrants further investigation.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been extensively studied for its anticancer, antifungal, and antiviral properties, as well as its potential use in the treatment of neurodegenerative diseases. This compound's mechanism of action is not fully understood, but it has been suggested that it may inhibit specific enzymes and proteins involved in disease processes. This compound has several biochemical and physiological effects, and its advantages and limitations must be carefully considered when designing experiments. Finally, there are several future directions for this compound research, including the development of this compound analogs and the investigation of its potential in the treatment of other diseases.
Scientific Research Applications
2-(4-fluorophenoxy)-N-(3-fluorophenyl)propanamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anticancer, antifungal, and antiviral properties. This compound has also been shown to have potential in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Furthermore, this compound has been investigated for its potential use as a diagnostic tool for cancer detection.
properties
IUPAC Name |
2-(4-fluorophenoxy)-N-(3-fluorophenyl)propanamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13F2NO2/c1-10(20-14-7-5-11(16)6-8-14)15(19)18-13-4-2-3-12(17)9-13/h2-10H,1H3,(H,18,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ICWRFEWXWVPQLO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=CC(=CC=C1)F)OC2=CC=C(C=C2)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13F2NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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